Cas no 1315359-35-3 (Methyl 2-methylimidazo[1,2-b]pyridazine-6-carboxylate)

• Product Name: Methyl 2-methylimidazo[1,2-b]pyridazine-6-carboxylate
• CAS No: 1315359-35-3
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• MDL: MFCD22552202
• CID: 4583646
• PubChem ID: 130047289
• Update Time: 2025-05-24

Methyl 2-methylimidazo[1,2-b]pyridazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methylimidazo[1,2-b]pyridazine-6-carboxylate
• W18632
• DTXSID301163355
• Methyl2-methylimidazo[1,2-b]pyridazine-6-carboxylate
• SY354886
• AS-69437
• Imidazo[1,2-b]pyridazine-6-carboxylic acid, 2-methyl-, methyl ester
• SCHEMBL21818768
• 1315359-35-3
• MFCD22552202
• AKOS037646532
• DB-158256

• MDL： MFCD22552202
• Inchi： 1S/C9H9N3O2/c1-6-5-12-8(10-6)4-3-7(11-12)9(13)14-2/h3-5H,1-2H3
• InChI Key： VAXXSBHPRHJPDA-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2=NC(C)=CN2N=1)=O

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56.5

Additional information on Methyl 2-methylimidazo[1,2-b]pyridazine-6-carboxylate

Methyl 2-methylimidazo[1,2-b]pyridazine-6-carboxylate (CAS No. 1315359-35-3): An Overview

Methyl 2-methylimidazo[1,2-b]pyridazine-6-carboxylate (CAS No. 1315359-35-3) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic applications and as a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of Methyl 2-methylimidazo[1,2-b]pyridazine-6-carboxylate is composed of a pyridazine ring fused with an imidazole ring, with a methyl group and a carboxylate ester moiety attached. This intricate arrangement imparts the compound with a range of interesting properties, including high stability and reactivity in various chemical reactions. The presence of the carboxylate ester group makes it particularly useful in the formation of amide bonds, which are crucial in the synthesis of peptides and other biologically active molecules.

Recent studies have highlighted the potential of Methyl 2-methylimidazo[1,2-b]pyridazine-6-carboxylate in the development of novel therapeutic agents. One notable application is in the field of oncology, where this compound has shown promise as a lead molecule for the design of anticancer drugs. Research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent antiproliferative activity against various cancer cell lines, particularly those derived from breast and lung cancers.

In addition to its anticancer properties, Methyl 2-methylimidazo[1,2-b]pyridazine-6-carboxylate has also been explored for its potential as an anti-inflammatory agent. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The synthetic accessibility of Methyl 2-methylimidazo[1,2-b]pyridazine-6-carboxylate is another factor contributing to its widespread use in research laboratories. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. One such method involves the condensation of 2-methylimidazole with pyridazine-6-carbaldehyde followed by esterification with methanol. This straightforward synthesis allows researchers to readily incorporate this compound into their drug discovery pipelines.

Beyond its direct therapeutic applications, Methyl 2-methylimidazo[1,2-b]pyridazine-6-carboxylate serves as an important building block in the synthesis of more complex molecules. Its unique structural features make it an ideal starting point for the development of novel scaffolds with diverse biological activities. For instance, researchers have utilized this compound to synthesize analogs with enhanced potency and selectivity for specific biological targets.

The pharmacokinetic properties of Methyl 2-methylimidazo[1,2-b]pyridazine-6-carboxylate have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its successful translation into clinical applications. These properties make it an attractive candidate for further development as a drug candidate.

In conclusion, Methyl 2-methylimidazo[1,2-b]pyridazine-6-carboxylate (CAS No. 1315359-35-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties position it as a valuable tool for the development of novel therapeutic agents and as a building block for more complex molecules. Ongoing research continues to uncover new applications and optimize its use in various fields, further solidifying its importance in modern drug discovery efforts.